![molecular formula C6H3BrN2S B1524342 6-Bromothiazolo[5,4-b]pyridine CAS No. 886372-88-9](/img/structure/B1524342.png)
6-Bromothiazolo[5,4-b]pyridine
Overview
Description
6-Bromothiazolo[5,4-b]pyridine is a chemical compound with the CAS Number: 886372-88-9 and a molecular weight of 215.07 . It is used in scientific research due to its unique properties, making it suitable for various applications such as drug discovery, organic synthesis, and material science.
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI Code: 1S/C6H3BrN2S/c7-4-1-5-6(8-2-4)10-3-9-5/h1-3H and the InChI key: DBDUQNAKRDIQJF-UHFFFAOYSA-N . The linear formula of this compound is C6 H3 Br N2 S .Physical And Chemical Properties Analysis
This compound has a molecular weight of 215.07 . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Tyrosyl-tRNA Synthetase Inhibition : Novel 6-bromo-imidazo[4,5-b]pyridine derivatives were synthesized, characterized, and evaluated as potential tyrosyl-tRNA synthetase inhibitors. Theoretical calculations using DFT and TD-DFT methods and molecular docking studies identified the compound 9a as the most potent among the selected compounds (Jabri et al., 2023).
Materials Science and Corrosion Inhibition
- Corrosion Inhibition : Imidazo[4,5-b]pyridine derivatives, including 6-bromo variants, demonstrated high inhibition performance against mild steel corrosion in hydrochloric acid, suggesting their potential as corrosion inhibitors (Saady et al., 2021).
Antimicrobial and Anticancer Applications
- Anticancer and Antimicrobial Activity : Synthesized 6-bromo-2-(substituted)-3H-imidazo[4,5-b]pyridine derivatives showed promising antibacterial, antifungal, and anticancer activities, suggesting the imidazo[4,5-b]pyridine moiety as a potential template for new antimicrobial and anticancer agents (Shelke et al., 2017).
Synthesis of Heterocycles
- Construction of Polyheterocyclic Ring Systems : Research demonstrated the use of 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor for synthesizing new polyheterocyclic ring systems with potential antibacterial properties (Abdel‐Latif et al., 2019).
Antimicrobial and Antioxidant Properties
- Antibacterial and Antioxidant Candidates : A series of novel 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine linked sulfonamide derivatives displayed significant antibacterial and antioxidant properties (Variya et al., 2019).
Therapeutic Agent Development
- Development of Therapeutic Agents : The imidazo[1,2-a]pyridine scaffold, closely related to 6-bromothiazolo[5,4-b]pyridine, has been extensively researched for its potential in developing diverse therapeutic agents for a variety of diseases (Deep et al., 2016).
Biomedical Applications
- Biomedical Applications : Pyrazolo[3,4-b]pyridines, a group to which this compound belongs, have been analyzed for their biomedical applications, including their potential in cancer therapy (Donaire-Arias et al., 2022).
Antitumoral Activities
- Antitumoral Activities of Derivatives : Novel 6-[(hetero)arylamino]thieno[3,2-b]pyridines, a derivative of this compound, demonstrated antitumoral activity against various human tumor cell lines (Queiroz et al., 2010).
Corrosion Inhibition and Molecular Dynamics
- Corrosion Inhibition and Molecular Dynamics Study : The adsorption and inhibitory effect of a new pyridine derivative on mild steel corrosion in hydrochloric acid was studied, demonstrating high effectiveness and corroborated by quantum chemical and molecular dynamics simulations (Saady et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Thiazolo[4,5-b]pyridines, a class of compounds to which 6-bromothiazolo[5,4-b]pyridine belongs, have been reported to interact with a wide range of receptor targets .
Mode of Action
Thiazolo[4,5-b]pyridines have been reported to exhibit a broad spectrum of pharmacological activities, suggesting diverse modes of action depending on the specific targets they interact with .
Biochemical Pathways
Thiazolo[4,5-b]pyridines have been reported to possess a broad spectrum of pharmacological activities, indicating that they may affect multiple biochemical pathways .
Result of Action
Thiazolo[4,5-b]pyridines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .
Properties
IUPAC Name |
6-bromo-[1,3]thiazolo[5,4-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2S/c7-4-1-5-6(8-2-4)10-3-9-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBDUQNAKRDIQJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1N=CS2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679705 |
Source
|
| Record name | 6-Bromo[1,3]thiazolo[5,4-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
886372-88-9 |
Source
|
| Record name | 6-Bromo[1,3]thiazolo[5,4-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromo-[1,3]thiazolo[5,4-b]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(tert-Butoxycarbonyl)-4-piperidinyl]-N-methylglycine](/img/structure/B1524269.png)
